Cas no 921555-58-0 (N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide
• CAS No: 921555-58-0
• MF: C₃₀H₂₉N₃O₄
• MW: 495.568967580795
• CID: 6407880
• PubChem ID: 18570707
• Update Time: 2025-07-09

N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide
• N-(1,3-benzodioxol-5-yl)-2-[2-(4-benzylpiperidin-1-yl)quinolin-8-yl]oxyacetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)acetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-benzylpiperidin-1-yl)quinolin-8-yl]oxy}acetamide
• AKOS024631807
• 921555-58-0
• F2255-0747

• Inchi： 1S/C30H29N3O4/c34-29(31-24-10-11-25-27(18-24)37-20-36-25)19-35-26-8-4-7-23-9-12-28(32-30(23)26)33-15-13-22(14-16-33)17-21-5-2-1-3-6-21/h1-12,18,22H,13-17,19-20H2,(H,31,34)
• InChI Key： WQVGRZKKAJFRAW-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC2=C(C=1)OCO2)=O)C1=CC=CC2C=CC(=NC=21)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 495.21580641g/mol
• Monoisotopic Mass: 495.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 72.9Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 921555-58-0)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 921555-58-0) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a benzodioxole moiety linked to a quinoline core via an acetamide bridge, makes it a subject of interest for researchers exploring novel therapeutic agents. The presence of a benzylpiperidine group further enhances its potential as a bioactive compound, particularly in targeting central nervous system (CNS) disorders.

In recent years, the demand for innovative compounds like N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide has surged, driven by the growing focus on precision medicine and personalized therapies. Researchers are particularly intrigued by its potential applications in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, which remain some of the most searched topics in biomedical literature. The compound's unique structural attributes suggest it may interact with key receptors or enzymes implicated in these conditions, offering a promising avenue for future drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 921555-58-0 involves multi-step organic transformations, including amide coupling, etherification, and piperidine substitution. These processes require meticulous optimization to ensure high yield and purity, which are critical for pharmacological evaluations. The compound's solubility, stability, and bioavailability are also areas of active investigation, as these properties directly influence its suitability as a drug candidate. Given the rising interest in small-molecule therapeutics, this compound aligns well with current trends in the pharmaceutical industry.

Another aspect that makes N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide noteworthy is its potential role in cancer research. The quinoline scaffold is a well-known pharmacophore in oncology, often associated with kinase inhibition and apoptosis induction. Preliminary studies suggest that this compound may exhibit selective activity against certain cancer cell lines, sparking curiosity among researchers exploring targeted cancer therapies. This aligns with the broader scientific community's emphasis on developing treatments with fewer side effects and higher efficacy.

In addition to its biomedical applications, CAS No. 921555-58-0 is also a valuable tool for chemical biology studies. Its fluorescent properties, derived from the quinoline core, make it suitable for imaging and probing biological systems. This dual functionality—therapeutic potential and diagnostic utility—positions it as a versatile compound in modern research. As the field of theranostics (therapy + diagnostics) gains traction, molecules like this are likely to play an increasingly important role.

The safety profile of N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide is another critical consideration. While it is not classified as a hazardous material, comprehensive toxicological studies are essential to evaluate its long-term effects. This is particularly relevant given the heightened public awareness of drug safety and the stringent regulatory requirements for new chemical entities. Researchers are keen to address questions such as metabolic stability, potential drug-drug interactions, and organ-specific toxicity—topics frequently searched by professionals in the field.

In summary, N-(2H-1,3-benzodioxol-5-yl)-2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 921555-58-0) represents a compelling example of how advanced organic chemistry can contribute to solving pressing medical challenges. Its multifaceted applications, from neurodegenerative diseases to cancer research, underscore its relevance in contemporary science. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics, reflecting the dynamic interplay between chemistry, biology, and medicine.